Cas no 1006492-02-9 (1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate)

• Product Name: 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate
• CAS No: 1006492-02-9
• MF: C₁₂H₁₅F₃N₂O₄
• MW: 308.253713846207
• MDL: MFCD08689692
• CID: 3143210
• PubChem ID: 18526131
• Update Time: 2025-05-20

1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate
• 4-(Ethoxycarbonyl)-5-(trifluoromethyl)-1H-pyrazole, N-BOC protected
• MFCD08689692
• FA-0255
• 1-tert-Butyl4-ethyl5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate
• 1006492-02-9
• AKOS005072591
• 1-O-tert-butyl 4-O-ethyl 5-(trifluoromethyl)pyrazole-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate
• 1H-Pyrazole-1,4-dicarboxylic acid, 5-(trifluoromethyl)-, 1-(1,1-dimethylethyl) 4-ethyl ester

• MDL： MFCD08689692
• Inchi： 1S/C12H15F3N2O4/c1-5-20-9(18)7-6-16-17(8(7)12(13,14)15)10(19)21-11(2,3)4/h6H,5H2,1-4H3
• InChI Key： MZCLFOQOMWOWSC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 308.09839145Da
• Monoisotopic Mass: 308.09839145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Melting Point: 107-108

1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate

Comprehensive Overview of 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate (CAS No. 1006492-02-9)

1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate (CAS No. 1006492-02-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their versatile applications. The presence of a trifluoromethyl group and tert-butyl ester moiety in its structure enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their unique physicochemical properties. The trifluoromethyl group in 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are particularly interested in this compound for its potential role in developing new therapeutic agents, especially in the treatment of inflammatory diseases and central nervous system (CNS) disorders. Its structural features align with the growing trend of fluorine-containing pharmaceuticals, which account for nearly 30% of all FDA-approved drugs in the past decade.

The compound's CAS No. 1006492-02-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step reactions, including esterification and cyclization, which are optimized for high yield and purity. The ethyl ester and tert-butyl ester groups in the molecule offer flexibility for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability makes it a cornerstone in medicinal chemistry and agrochemical innovation.

From an environmental perspective, the compound's biodegradability and low toxicity profile are under investigation, aligning with the global push for sustainable chemistry. As regulatory bodies emphasize greener alternatives, 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate is being evaluated for its eco-friendly potential. Its applications extend to advanced materials, where its thermal stability and electronic properties are leveraged in organic electronics and catalysis.

In conclusion, 1-(tert-Butyl) 4-ethyl 5-(trifluoromethyl)-1H-pyrazole-1,4-dicarboxylate (CAS No. 1006492-02-9) represents a pivotal compound in modern chemistry. Its multifaceted applications, from drug discovery to material science, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play an even greater role in innovation-driven industries.